N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide

• IUPAC Name: N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]oxamide
• InChI: InChI=1S/C23H30N4O2/c1-19(20-9-4-2-5-10-20)25-23(29)22(28)24-13-8-14-26-15-17-27(18-16-26)21-11-6-3-7-12-21/h2-7,9-12,19H,8,13-18H2,1H3,(H,24,28)(H,25,29)
• InChI Key: HSOJHNSTGHHFOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCCCN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol

Description

N-(1-Phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide, also known as PEPPA, is a synthetic compound with a wide range of applications in scientific research. It is a piperazine derivative with a phenyl ring attached to the nitrogen atom, and is used as a ligand in various biochemical and physiological studies. PEPPA has been used in a variety of scientific research applications, including in the study of neurotransmitter receptors, enzyme activity, and gene expression. It has also been used in drug development and in the study of drug-receptor interactions.

Scientific Research Applications

N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide has been used in a number of scientific research applications, including in the study of neurotransmitter receptors, enzyme activity, and gene expression. It has also been used in drug development and in the study of drug-receptor interactions. N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide has been used to study the binding of various drugs to their target receptors, and to investigate the effects of changes in the structure of the ligand on the binding affinity of the drug. N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide has also been used to study the effects of drugs on enzyme activity and gene expression.

Mechanism of Action

N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide acts as a ligand in biochemical and physiological studies, binding to various receptors and proteins in order to study their activity. The binding of N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide to a receptor or protein causes a conformational change in the receptor or protein, which then triggers a response in the cell or organism. N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide can also act as an antagonist, blocking the binding of other molecules to a receptor or protein and thus preventing a response.
Biochemical and Physiological Effects
N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide has been used in a number of biochemical and physiological studies, including in the study of neurotransmitter receptors, enzyme activity, and gene expression. N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide has been shown to have a number of effects on biochemical and physiological processes, including an increase in the binding affinity of certain drugs to their target receptors, an increase in enzyme activity, and an increase in gene expression.

Advantages and Limitations for Lab Experiments

The use of N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide in laboratory experiments has a number of advantages, including its high binding affinity and its ability to act as an antagonist. However, there are also some limitations to its use, such as its relatively high cost and its potential to cause unwanted side effects.

Future Directions

The use of N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide in scientific research has a number of potential future directions, including its use in the study of new drugs and drug-receptor interactions, its use in the study of enzyme activity and gene expression, and its use as an antagonist in biochemical and physiological studies. Additionally, N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide could be used to study the effects of changes in the structure of the ligand on the binding affinity of the drug, and to investigate the effects of drugs on enzyme activity and gene expression.

Synthesis Methods

N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide can be synthesized by a variety of methods, including the reaction of 1-phenylethyl bromide and 3-(4-phenylpiperazin-1-yl)propyl ethanediamine. The reaction occurs in the presence of a base such as sodium hydroxide, and the product is isolated by column chromatography. The product can then be purified by recrystallization, which yields a pure, crystalline form of N'-(1-phenylethyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide.